Cas no 61226-09-3 (1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-
• CAS No: 61226-09-3
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 487653
• Update Time: 2024-01-30

1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-
• 1H-Pyrazole-4-carboxamide, N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-

• Inchi： 1S/C20H20N4O4S/c1-13-19(14(2)24(22-13)17-7-5-4-6-8-17)20(26)21-16-9-11-18(12-10-16)29(27,28)23-15(3)25/h4-12H,1-3H3,(H,21,26)(H,23,25)
• InChI Key： GZDWLKDQCZMKJP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C(NC2=CC=C(S(NC(C)=O)(=O)=O)C=C2)=O)C(C)=N1

Computed Properties

• Exact Mass: 412.1207

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 274.5-275.5 °C (decomp)
• PSA: 110.16
• pka: 5.10±0.10(Predicted)